Construction of nanocage-structured heterogeneous binary metal sulfides via step-by-step confined growth for boosted lithium storage properties†
Chemical Communications Pub Date: 2020-05-05 DOI: 10.1039/D0CC00962H
Abstract
Nanocage-structured materials – heterogeneous binary metal sulfides (MoS2 and Co9S8) in carbon nanocages (Co9S8/MoS2@CNCs) – obtained via step-by-step confined growth display superior Li-storage performance, profiting from the synergistic effect of the bimetallic sulfides, high filling rate of active materials and free interspace in the nanocage structure for volume expansion.
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